Cas no 1251014-83-1 (tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo3,4-cpyrazole-5-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo3,4-cpyrazole-5-carboxylate
• CAS No: 1251014-83-1
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• MDL: MFCD17017172
• CID: 4564918
• PubChem ID: 71306012
• Update Time: 2025-05-19

tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo3,4-cpyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxymethyl-4,6-Dihydro-1H-Pyrrolo[3,4-C]Pyrazole-5-Carboxylic Acid Tert-Butyl Ester
• 3-Hydroxymethyl-4,6-Dihydro-1H-Pyrrolo[3,4-C]Pyrazole-5-Carboxylic Acid Tert-Butyl Ester(WX140107)
• Pyrrolo[3,4-c]pyrazole-5(1H)-carboxylic acid, 4,6-dihydro-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylate
• Tert-butyl 3-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• AS-74285
• CS-0324686
• tert-Butyl3-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• tert-butyl 3-(hydroxymethyl)-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-5-carboxylate
• AKOS023804390
• 1251014-83-1
• W14811
• BAC01483
• tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo3,4-cpyrazole-5-carboxylate

• MDL： MFCD17017172
• Inchi： 1S/C11H17N3O3/c1-11(2,3)17-10(16)14-4-7-8(5-14)12-13-9(7)6-15/h15H,4-6H2,1-3H3,(H,12,13)
• InChI Key： LMBYCZPIAUWHJH-UHFFFAOYSA-N
• SMILES： N1=C(CO)C2CN(C(OC(C)(C)C)=O)CC=2N1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.4Ų

Additional information on tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo3,4-cpyrazole-5-carboxylate

Comprehensive Overview of tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylate (CAS No. 1251014-83-1)

The compound tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylate (CAS No. 1251014-83-1) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrrolopyrazole core, serves as a versatile intermediate in the synthesis of bioactive compounds. Its structural features, including the hydroxymethyl and tert-butyl carboxylate groups, make it a valuable building block for drug discovery programs targeting a wide range of therapeutic areas.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylate has surged due to their pivotal role in the development of kinase inhibitors and other small-molecule therapeutics. Researchers are particularly interested in its potential applications in oncology, inflammation, and central nervous system (CNS) disorders. The compound's CAS No. 1251014-83-1 is frequently searched in scientific databases, reflecting its growing importance in preclinical studies.

One of the key advantages of this compound lies in its synthetic flexibility. The hydroxymethyl group allows for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties. Additionally, the tert-butyl protecting group enhances the stability of the molecule during synthetic transformations, making it a preferred choice for multistep reactions. These attributes align with the current trend in drug discovery, where modular and scalable synthetic routes are highly prized.

The pyrrolopyrazole scaffold, a central feature of this compound, is known for its bioisosteric properties, often serving as a surrogate for other heterocycles in medicinal chemistry. This has led to increased interest in tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylate as a template for designing novel enzyme inhibitors. Recent publications highlight its utility in the development of compounds targeting protein-protein interactions, a hot topic in modern drug discovery.

From a commercial perspective, the availability of CAS No. 1251014-83-1 through reputable chemical suppliers has facilitated its adoption in academic and industrial laboratories. Quality control and batch-to-batch consistency are critical considerations for researchers, given the compound's role in sensitive synthetic pathways. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of this material.

Environmental and safety aspects of tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylate have also been scrutinized, with studies confirming its compatibility with green chemistry principles when handled under appropriate conditions. This aligns with the pharmaceutical industry's growing emphasis on sustainable practices, another trending topic in scientific circles.

In conclusion, tert-butyl 3-(hydroxymethyl)-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-5-carboxylate represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its CAS No. 1251014-83-1 serves as a gateway to innovative therapeutic agents, while its structural features continue to inspire new research directions. As the scientific community explores increasingly complex biological targets, compounds like this will undoubtedly play a central role in shaping the future of medicine.